Cas no 2310083-24-8 (2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide)

• Product Name: 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide
• CAS No: 2310083-24-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5327385
• Update Time: 2025-05-24

2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-(5-methylthiazol-2-yl)cyclopropane-1-carboxamide
• 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide

• Inchi： 1S/C10H14N2OS/c1-6-5-11-9(14-6)12-8(13)7-4-10(7,2)3/h5,7H,4H2,1-3H3,(H,11,12,13)
• InChI Key： BAMJKPPLNPSWTE-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1NC(C1CC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.2
• Topological Polar Surface Area: 70.2

Additional information on 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide

Comprehensive Analysis of 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide (CAS No. 2310083-24-8)

The compound 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide (CAS No. 2310083-24-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key features, including a cyclopropane ring, a thiazole moiety, and a carboxamide functional group. This combination of structural elements makes it an intriguing subject for researchers in medicinal chemistry, agrochemicals, and material science. The presence of the 5-methyl-1,3-thiazol-2-yl group is particularly noteworthy, as thiazole derivatives are widely recognized for their biological activity and applications in drug discovery.

In recent years, the scientific community has shown growing interest in cyclopropane-containing compounds due to their conformational rigidity and potential to modulate biological targets. The 2,2-dimethyl substitution on the cyclopropane ring in this compound may enhance its metabolic stability, a critical factor in pharmaceutical development. Meanwhile, the carboxamide linker offers opportunities for hydrogen bonding, which can improve target binding affinity. These attributes align with current trends in fragment-based drug design, where small, rigid molecules like this are prized for their ability to explore chemical space efficiently.

The thiazole ring system in 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide has garnered attention in light of rising demand for heterocyclic bioactive compounds. Thiazoles are frequently searched in academic databases, reflecting their importance in developing antimicrobial, anti-inflammatory, and anticancer agents. Researchers investigating small molecule modulators of protein-protein interactions may find this compound particularly relevant, as its compact yet feature-rich structure could serve as a scaffold for optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 2310083-24-8 likely involves innovative strategies to construct the strained cyclopropane ring adjacent to the thiazole-carboxamide system. Modern methods such as transition metal-catalyzed cyclopropanation or [2+1] cycloadditions might be employed, topics frequently searched by organic chemists. The compound's potential as a building block for more complex structures makes it valuable for combinatorial chemistry approaches, which remain a hot topic in drug discovery circles.

In material science applications, the combination of rigid cyclopropane and electron-rich thiazole could impart interesting photophysical properties. This aligns with growing interest in organic electronic materials, as evidenced by search trends for "thiazole-based semiconductors" and "small molecule organic electronics." The compound's molecular weight and functional groups suggest possible utility in designing charge transport materials or luminescent compounds, though specific studies would be needed to confirm these applications.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) properties of 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide would be of particular interest to pharmaceutical researchers. The 2,2-dimethylcyclopropane moiety may influence lipophilicity and membrane permeability, while the thiazole nitrogen atoms could participate in metabolic transformations. These considerations connect to frequently searched topics like "improving drug-like properties" and "molecular modifications for better bioavailability" in medicinal chemistry forums.

The commercial availability and synthetic accessibility of CAS No. 2310083-24-8 make it a practical candidate for high-throughput screening campaigns. Its structural features satisfy several criteria in lead-like compound selection, including moderate molecular weight and balanced polarity. These characteristics respond to current industry needs for diverse screening libraries, a subject with increasing search volume in drug discovery publications.

For computational chemists, this compound presents an interesting case study for molecular modeling and conformational analysis. The cyclopropane ring strain and its interaction with the thiazole plane could be explored using density functional theory (DFT) calculations, addressing common search queries about "predicting small molecule conformation" and "calculating ring strain effects." Such studies could provide valuable insights for structure-based drug design applications.

In conclusion, 2,2-dimethyl-N-(5-methyl-1,3-thiazol-2-yl)cyclopropane-1-carboxamide represents a fascinating intersection of structural motifs with broad relevance across multiple scientific disciplines. Its CAS No. 2310083-24-8 serves as a unique identifier for researchers investigating bioactive heterocycles, constrained molecular architectures, or specialty chemical building blocks. As scientific trends continue to emphasize molecular complexity and targeted functionality, compounds like this will likely remain important tools in both academic and industrial research settings.